Cas no 477551-73-8 (ethyl 2-(2,3-dihydro-1,4-benzodioxine-6-amido)-1,3-thiazole-4-carboxylate)

• Product Name: ethyl 2-(2,3-dihydro-1,4-benzodioxine-6-amido)-1,3-thiazole-4-carboxylate
• CAS No: 477551-73-8
• MF: C₁₅H₁₄N₂O₅S
• MW: 334.347062587738
• CID: 6430288
• PubChem ID: 4986309
• Update Time: 2025-05-21

ethyl 2-(2,3-dihydro-1,4-benzodioxine-6-amido)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2,3-dihydro-1,4-benzodioxine-6-amido)-1,3-thiazole-4-carboxylate
• F0882-0150
• 2-[[2,3-dihydro-1,4-benzodioxin-6-yl(oxo)methyl]amino]-4-thiazolecarboxylic acid ethyl ester
• BDBM48042
• cid_4986309
• Oprea1_794645
• SMR000806148
• MLS001237931
• ethyl 2-(2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamido)thiazole-4-carboxylate
• 2-(2,3-dihydro-1,4-benzodioxin-6-carbonylamino)thiazole-4-carboxylic acid ethyl ester
• ethyl 2-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonylamino)-1,3-thiazole-4-carboxylate
• ethyl 2-(2,3-dihydro-1,4-benzodioxine-6-carbonylamino)-1,3-thiazole-4-carboxylate
• 477551-73-8
• CHEMBL1416159
• AKOS002046935
• 4-Thiazolecarboxylic acid, 2-[[(2,3-dihydro-1,4-benzodioxin-6-yl)carbonyl]amino]-, ethyl ester

• Inchi： 1S/C15H14N2O5S/c1-2-20-14(19)10-8-23-15(16-10)17-13(18)9-3-4-11-12(7-9)22-6-5-21-11/h3-4,7-8H,2,5-6H2,1H3,(H,16,17,18)
• InChI Key： KHWDRJIQHOCJAH-UHFFFAOYSA-N
• SMILES： S1C=C(C(OCC)=O)N=C1NC(C1=CC=C2OCCOC2=C1)=O

Computed Properties

• Exact Mass: 334.06234272g/mol
• Monoisotopic Mass: 334.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.426±0.06 g/cm3(Predicted)
• pka: 6.61±0.70(Predicted)

Additional information on ethyl 2-(2,3-dihydro-1,4-benzodioxine-6-amido)-1,3-thiazole-4-carboxylate

Recent Advances in the Study of Ethyl 2-(2,3-dihydro-1,4-benzodioxine-6-amido)-1,3-thiazole-4-carboxylate (CAS: 477551-73-8)

The compound ethyl 2-(2,3-dihydro-1,4-benzodioxine-6-amido)-1,3-thiazole-4-carboxylate (CAS: 477551-73-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with promising pharmacological properties. The structural motif of the 1,4-benzodioxine ring coupled with a thiazole carboxylate moiety has been identified as a critical pharmacophore in the development of new anti-inflammatory and anticancer agents. Researchers have employed advanced synthetic methodologies, including microwave-assisted reactions and catalytic asymmetric synthesis, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that ethyl 2-(2,3-dihydro-1,4-benzodioxine-6-amido)-1,3-thiazole-4-carboxylate exhibits potent inhibitory effects on specific enzymatic targets, such as cyclooxygenase-2 (COX-2) and protein kinases involved in cell proliferation pathways. These findings suggest its potential utility in the treatment of chronic inflammatory diseases and certain types of cancer. Additionally, recent pharmacokinetic studies have shown favorable absorption and metabolic stability profiles, further supporting its candidacy for preclinical development.

Despite these promising results, challenges remain in the optimization of its selectivity and toxicity profiles. Current research efforts are focused on structural modifications to enhance its therapeutic index and reduce off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore its full potential in drug discovery pipelines.

In conclusion, ethyl 2-(2,3-dihydro-1,4-benzodioxine-6-amido)-1,3-thiazole-4-carboxylate represents a promising scaffold for the development of novel therapeutic agents. Continued research into its mechanism of action and clinical applications is expected to yield significant advancements in the field of medicinal chemistry. This briefing underscores the importance of interdisciplinary collaboration in translating fundamental research into viable therapeutic solutions.